Cas no 1467060-52-1 (3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol)

3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol is a boronic ester derivative featuring a dioxaborinane core and a hydroxyl-terminated propoxy linker. This compound is valued for its stability under ambient conditions, making it suitable for storage and handling in synthetic applications. The dioxaborinane moiety provides enhanced hydrolytic stability compared to simpler boronic acids, while the phenoxy-propanol substituent offers versatility in further functionalization. Its structural design allows for use in Suzuki-Miyaura cross-coupling reactions, where it serves as an efficient boron-based coupling partner. The compound is particularly useful in pharmaceutical and materials science research, where controlled reactivity and stability are critical.

3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol structure

1467060-52-1 structure

Product Name:3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol

CAS No:1467060-52-1

MF:C₁₄H₂₁BO₄

MW:264.125144720078

CID:4935102

Update Time:2026-02-27

3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol
- 3-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy]propan-1-ol
- 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol
- Inchi： 1S/C14H21BO4/c1-14(2)10-18-15(19-11-14)12-4-6-13(7-5-12)17-9-3-8-16/h4-7,16H,3,8-11H2,1-2H3
- InChI Key： MQYOTACHQSQZOX-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)OCCCO)OCC(C)(C)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 254
Topological Polar Surface Area: 47.9

3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A249000266-1g	3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol	1467060-52-1	95%	1g	688.00 USD	2021-06-15
Crysdot LLC	CD12140729-1g	3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol	1467060-52-1	97%	1g	$681	2024-07-23
Ambeed	A150361-250mg	3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol	1467060-52-1	97%	250mg	$358.0	2025-03-04
Ambeed	A150361-1g	3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol	1467060-52-1	97%	1g	$894.0	2025-03-04

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Additional information on 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol

Comprehensive Overview of 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol (CAS No. 1467060-52-1)

3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol (CAS No. 1467060-52-1) is a boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound features a dioxaborinane ring, a phenoxy linker, and a propanol moiety, making it a versatile intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its unique structure has garnered attention in drug discovery and polymer chemistry due to its stability and reactivity under mild conditions.

The growing demand for boron-containing compounds in medicinal chemistry has placed 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol at the forefront of research. Scientists are exploring its potential in designing targeted therapies, especially for cancer and inflammatory diseases. Its ability to form stable covalent bonds with biomolecules makes it a candidate for proteolysis-targeting chimeras (PROTACs) and other small-molecule inhibitors. Additionally, its hydrophilic propanol tail enhances solubility, addressing a common challenge in drug formulation.

In material science, this compound is valued for its role in synthesizing boron-doped polymers and organic electronic materials. Researchers are investigating its use in OLEDs and sensors, where boron's electron-deficient nature improves charge transport. The 5,5-dimethyl substitution on the dioxaborinane ring further enhances thermal stability, a critical factor for high-performance materials. These properties align with the industry's shift toward sustainable and energy-efficient technologies.

From an SEO perspective, queries like "boronic ester applications" or "Suzuki coupling reagents" often lead to discussions about this compound. Users also search for "how to improve drug solubility" or "boron in organic electronics," topics where 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol plays a pivotal role. Its CAS No. 1467060-52-1 is frequently used in patent literature, highlighting its commercial relevance. By addressing these search intents, this article bridges the gap between academic research and industrial applications.

Quality control and synthesis optimization are recurring themes in user queries. The compound's purity is crucial for reproducibility in catalytic reactions, and advanced techniques like HPLC and NMR are employed to verify its structure. Environmental concerns have also spurred interest in greener synthesis methods, such as solvent-free or microwave-assisted protocols, to produce this boronic ester with minimal waste.

In summary, 3-(4-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)phenoxy)propan-1-ol (CAS No. 1467060-52-1) is a multifaceted compound with expanding applications. Its integration into drug development and advanced materials underscores its importance in modern chemistry. By leveraging its structural features, researchers continue to unlock new possibilities, making it a subject of enduring interest in both academic and industrial settings.